Cas no 1443340-58-6 (3-(5-formyl-2-methoxyphenoxy)propanenitrile)

• Product Name: 3-(5-formyl-2-methoxyphenoxy)propanenitrile
• CAS No: 1443340-58-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD18911068
• CID: 4770267
• Update Time: 2026-02-26

3-(5-formyl-2-methoxyphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Formyl-6-methoxyphenoxy)propanenitrile
• 3-(5-Formyl-2-methoxyphenoxy)propanenitrile
• 3-(5-formyl-2-methoxyphenoxy)propanenitrile

• MDL： MFCD18911068
• Inchi： 1S/C11H11NO3/c1-14-10-4-3-9(8-13)7-11(10)15-6-2-5-12/h3-4,7-8H,2,6H2,1H3
• InChI Key： AYFXBFJGYXDBEN-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1C=C(C=O)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• XLogP3: 1
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(5-formyl-2-methoxyphenoxy)propanenitrile

Comprehensive Overview of 3-(5-formyl-2-methoxyphenoxy)propanenitrile (CAS No. 1443340-58-6)

3-(5-formyl-2-methoxyphenoxy)propanenitrile (CAS No. 1443340-58-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique formyl and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a propanenitrile moiety, makes it particularly valuable for constructing complex molecules with potential applications in drug discovery and advanced materials.

In recent years, the demand for high-purity intermediates like 3-(5-formyl-2-methoxyphenoxy)propanenitrile has surged, driven by the growing emphasis on green chemistry and sustainable synthesis. Researchers are increasingly exploring its utility in catalysis and bioconjugation, aligning with trends such as AI-driven drug design and precision agriculture. The compound's nitrile group also positions it as a candidate for click chemistry applications, a hot topic in modern organic synthesis.

From an industrial perspective, 1443340-58-6 is often discussed in forums focusing on custom synthesis and scalable production. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Notably, its solubility profile and reactivity have been subjects of optimization studies, especially for applications requiring low toxicity and high yield processes.

The compound's relevance extends to academic research, where it is frequently cited in studies about heterocyclic compound synthesis and molecular docking. With the rise of computational chemistry, 3-(5-formyl-2-methoxyphenoxy)propanenitrile has been modeled for its electronic properties, aiding in the design of novel functional materials. These applications resonate with current searches for bioactive scaffolds and smart materials.

Quality control of CAS No. 1443340-58-6 is another critical area, with analytical techniques like HPLC and NMR spectroscopy being employed to ensure batch-to-batch consistency. This aligns with industry demands for GMP-compliant intermediates and regulatory-compliant chemicals. Furthermore, its storage and handling are optimized for long-term stability, a key consideration for global supply chains.

In summary, 3-(5-formyl-2-methoxyphenoxy)propanenitrile exemplifies the intersection of innovation and practical utility in chemical research. Its multifaceted applications—from drug development to material engineering—make it a compound of enduring interest, particularly in contexts emphasizing sustainability and technological advancement.